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Compound of Interest

Compound Name: 1,3-Bis(dicyanomethylidene)indan

Cat. No.: B1230837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 1,3-Bis(dicyanomethylidene)indan (CAS 38172-19-9). This molecule is a

potent electron acceptor with significant utility in the field of materials science, particularly in the

development of organic electronics. For professionals in drug development, it is crucial to note

that, based on publicly available scientific literature, this compound has not been investigated

for biological activity or therapeutic applications. Its primary value lies in its unique electronic

properties, making it a key building block for advanced materials.

Chemical and Physical Properties
1,3-Bis(dicyanomethylidene)indan is an organic compound characterized by an indane core

functionalized with two dicyanomethylidene groups. These strong electron-withdrawing groups

dictate the molecule's chemical behavior and physical properties.[1]

Table 1: Chemical Identifiers and Synonyms
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Property Value

CAS Number 38172-19-9

IUPAC Name
2,2'-(1H-indene-1,3(2H)-

diylidene)dimalononitrile

Molecular Formula C₁₅H₆N₄

Molecular Weight 242.23 g/mol [2]

Synonyms

(Indan-1,3-diylidene)dimalononitrile, 1,3-

Bis(dicyanomethylene)indan, 1,3-

Bis(dicyanomethylene)indane

Table 2: Physical and Spectroscopic Properties

Property Value

Melting Point 250 °C (decomposes)[2][3][4]

Boiling Point 484.5 °C at 760 mmHg (Predicted)[2]

Appearance White to gray to brown powder/crystal[5]

Solubility Very slightly soluble in Methanol[2]

Synthesis and Experimental Protocols
The synthesis of 1,3-Bis(dicyanomethylidene)indan is typically achieved through a

Knoevenagel condensation reaction. This reaction involves the base-catalyzed condensation of

an active methylene compound, in this case, malononitrile, with a ketone, indan-1,3-dione.[6][7]

[8]

Experimental Protocol: Knoevenagel Condensation for
the Synthesis of 1,3-Bis(dicyanomethylidene)indan
This protocol is a representative method based on established Knoevenagel condensation

procedures for similar compounds.[8]
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Materials:

Indan-1,3-dione

Malononitrile

Piperidine (catalyst)

Ethanol (solvent)

Procedure:

In a round-bottom flask, dissolve Indan-1,3-dione in ethanol.

Add a molar excess of malononitrile to the solution.

Add a catalytic amount of piperidine to the reaction mixture.

Reflux the mixture with stirring for several hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

The product will precipitate out of the solution. Collect the solid product by vacuum filtration.

Wash the collected solid with cold ethanol to remove unreacted starting materials and

impurities.

Further purification can be achieved by recrystallization from a suitable solvent.

Note: The reaction temperature and time may need to be optimized to maximize the yield of the

desired dicyanomethylidene derivative.[8]

Applications in Materials Science and Organic
Electronics
The primary application of 1,3-Bis(dicyanomethylidene)indan lies in its role as a strong

electron acceptor in the design of novel organic materials with interesting optical and electronic

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9501146/
https://www.benchchem.com/product/b1230837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


properties.

Organic Electronics
Due to its potent electron-withdrawing nature, 1,3-Bis(dicyanomethylidene)indan is utilized

as a building block for the synthesis of n-type organic semiconductors.[1] These materials are

essential for the fabrication of organic electronic devices such as:

Organic Light-Emitting Diodes (OLEDs): It can be incorporated into the electron transport

layer to improve device efficiency.[1]

Organic Photovoltaics (OPVs): Used as an electron acceptor material in the active layer of

solar cells.[1]

Organic Field-Effect Transistors (OFETs): As a component of the active semiconductor layer.

[9]

Nonlinear Optics (NLO)
The compound serves as a key component in the synthesis of "push-pull" chromophores.[10]

[11][12] In these systems, an electron-donating group is connected to an electron-accepting

group (like the 1,3-bis(dicyanomethylidene)indan moiety) through a π-conjugated bridge.

This molecular architecture can lead to materials with large second-order nonlinear optical

responses, which are of interest for applications in telecommunications and optical data

processing.[10]

Biological Activity and Drug Development Potential
A thorough review of the current scientific literature reveals a lack of studies on the biological

activity of 1,3-Bis(dicyanomethylidene)indan. There are no published reports on its

mechanism of action in biological systems, its pharmacological effects, or its potential as a

therapeutic agent. Therefore, for professionals in drug development, this compound is currently

of interest only as a chemical reagent and not as a potential drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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